Cas no 2228630-27-9 (2-azido-2-(oxan-4-yl)ethan-1-ol)

• Product Name: 2-azido-2-(oxan-4-yl)ethan-1-ol
• CAS No: 2228630-27-9
• MF: C₇H₁₃N₃O₂
• MW: 171.197021245956
• CID: 6318289
• PubChem ID: 150456974
• Update Time: 2025-05-26

2-azido-2-(oxan-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(oxan-4-yl)ethan-1-ol
• EN300-1790375
• 2228630-27-9

• Inchi： 1S/C7H13N3O2/c8-10-9-7(5-11)6-1-3-12-4-2-6/h6-7,11H,1-5H2
• InChI Key： HOZKLDDZQKNENW-UHFFFAOYSA-N
• SMILES： O1CCC(C(CO)N=[N+]=[N-])CC1

Computed Properties

• Exact Mass: 171.100776666g/mol
• Monoisotopic Mass: 171.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-azido-2-(oxan-4-yl)ethan-1-ol

Introduction to 2-azido-2-(oxan-4-yl)ethan-1-ol (CAS No. 2228630-27-9)

2-azido-2-(oxan-4-yl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2228630-27-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, featuring a unique structural motif combining an azido group and an ether linkage, exhibits a broad spectrum of potential applications, particularly in the development of novel bioactive molecules and intermediates for drug discovery.

The molecular structure of 2-azido-2-(oxan-4-yl)ethan-1-ol consists of an ethanol backbone substituted with an azido functional group at the second carbon atom and an oxygen-linked tetrahydropyran ring at the same position. This configuration imparts distinct chemical reactivity, making it a valuable building block for constructing more complex pharmacophores. The presence of the azido group, in particular, opens up avenues for further functionalization through nucleophilic substitution reactions, enabling the synthesis of diverse derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on azido-containing compounds due to their versatility in medicinal chemistry. The azido group serves as a versatile handle for introducing nitrogen-rich heterocycles or other functional moieties, facilitating the design of molecules with enhanced binding affinity and selectivity. For instance, studies have demonstrated the utility of azido compounds in constructing peptidomimetics and kinase inhibitors, areas where 2-azido-2-(oxan-4-yl)ethan-1-ol could potentially serve as a key intermediate.

The ether linkage in 2-azido-2-(oxan-4-y)ethan-l -ol also contributes to its structural stability and solubility profile, making it suitable for various solvation conditions in synthetic protocols. This feature is particularly advantageous when designing molecules intended for biological assays or when employing techniques such as solid-phase synthesis. Additionally, the tetrahydropyran ring provides a rigid scaffold that can enhance the metabolic stability of drug candidates derived from this compound.

Recent advancements in click chemistry have further highlighted the importance of azido compounds. The copper-catalyzed azidealkyne cycloaddition (CuAAC) reaction, in particular, has become a cornerstone technique for constructing biaryl and triaryl systems. 2-Azido-l -(oxan-l -yl)ethanol can be readily incorporated into these reactions as a precursor to generate complex aromatic structures. Such methodologies have found widespread application in the synthesis of fluorescent probes and imaging agents, underscoring the compound's relevance beyond traditional drug discovery efforts.

Beyond its role in constructing novel bioactive molecules, 2-Azido-l -(oxan-l -yl)ethanol has also shown promise in materials science applications. The unique interplay between its polar ether moiety and non-polar hydrocarbon tail allows for tunable interactions with both aqueous and organic phases. This property makes it a candidate for developing amphiphilic polymers or surfactants with potential applications in drug delivery systems. For example, derivatives of this compound could be engineered to form micelles or liposomes capable of encapsulating hydrophobic drugs while maintaining biocompatibility.

The synthesis of 2-Azido-l -(oxan-l -yl)ethanol typically involves multi-step organic transformations starting from commercially available precursors such as ethylene oxide or tetrahydropyran derivatives. The introduction of the azido group is often achieved through nucleophilic substitution reactions using sodium azide under controlled conditions. Careful optimization of reaction parameters is essential to ensure high yields and minimal side products. Advances in catalytic systems have also enabled more efficient routes to this compound, reducing both reaction times and waste generation.

In academic research circles, 2-Azido-l -(oxan-l -yl)ethanol has been employed as a scaffold for exploring structure-function relationships in various therapeutic areas. For instance, modifications at the ethanol moiety have allowed researchers to probe its influence on receptor binding affinity or metabolic clearance rates. Such studies not only contribute to our understanding of drug design principles but also provide actionable insights for optimizing lead compounds during late-stage development.

The growing interest in sustainable chemistry has prompted investigations into greener synthetic routes for 2-Azido-l -(oxan-l -yl)ethanol . Catalytic methods using biodegradable solvents or renewable feedstocks are being explored to minimize environmental impact while maintaining high chemical efficiency. These efforts align with broader industry trends toward reducing hazardous waste and energy consumption without compromising product quality.

Looking ahead, 2-Azido-l -(oxan-l -yl)et han-I -ol is poised to remain at forefront pharmaceutical research due expanding applications click chemistry , bioconjugation strategies , material science . As techniques evolve , its versatility will continue drive innovation across multiple disciplines . By leveraging its unique structural features , researchers can unlock new possibilities developing next-generation therapeutics functional materials .